Octahydro-1-benzofuran-5-amine

• IUPAC Name: 2,3,3a,4,5,6,7,7a-octahydro-1-benzofuran-5-amine
• InChI: InChI=1S/C8H15NO/c9-7-1-2-8-6(5-7)3-4-10-8/h6-8H,1-5,9H2
• InChI Key: IQWZKMSEVNNCCC-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C(CCO2)CC1N
• Molecular Formula: C8H15NO
• Molecular Weight: 141.21 g/mol
• CAS RN: 1558817-25-6

Description

Octahydro-1-benzofuran-5-amine is a chemical compound with the formula C8H15NO and a molecular weight of 141.21 g/mol. It is used for pharmaceutical testing.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H15NO/c9-7-1-2-8-6 (5-7)3-4-10-8/h6-8H,1-5,9H2. This indicates the specific arrangement of atoms in the molecule.

Physical And Chemical Properties Analysis

This compound is an oil at room temperature. More specific physical and chemical properties are not provided in the search results.

Scientific Research Applications

Diversity-Oriented Synthesis of Benzofuran Scaffolds

Benzofuran and dihydrobenzofuran scaffolds are key components in numerous biologically active compounds and approved drugs. Researchers have developed efficient synthetic protocols to prepare libraries based on benzofuran scaffolds using commercially available precursors, aimed at varying physicochemical properties for potential lead compounds in drug discovery (Qin et al., 2017).

Cascade Reactions for Benzofuran-2-ylacetamides Synthesis

A synthesis method for benzofuran-2-ylacetamides, starting from specific allyloxyaryl compounds and amines, showcases a "sequential homobimetallic catalysis" approach. This method exemplifies the versatility of catalysis in constructing complex benzofuran derivatives efficiently (Gabriele et al., 2007).

Amine Degradation Studies

Investigations into the reactions of certain epoxyalkenals with amines have provided insights into potential Strecker-type degradation pathways relevant to food chemistry and the stability of amine-containing compounds (Zamora et al., 2006).

Catalytic Imine Synthesis at Low Temperature

Research on nanocerias as catalysts for the direct coupling of alcohols and amines to form imines under mild conditions without solvents reveals significant potential for sustainable chemistry. This highlights the role of specific surface properties and the presence of surface oxygen in enhancing catalytic performance (Zhang et al., 2018).

Synthesis and Structural Characterization of Schiff Bases and Their Cu(II) Complexes

A study focusing on the synthesis of bidentate ligands and their copper(II) complexes contributes to coordination chemistry. These findings are relevant for understanding the molecular geometries and spectroscopic properties of metal-ligand complexes in various chemical environments (Jadeja et al., 2004).

Direct Solvent-Free Amination of Carbon Nanotubes

The solvent-free amination of carbon nanotubes mirrors processes used with fullerenes, expanding the toolbox for functionalizing nanomaterials for various applications, including electronics and materials science (Basiuk et al., 2004).

Safety and Hazards

The safety information for Octahydro-1-benzofuran-5-amine indicates that it may be harmful if swallowed or in contact with skin, and may cause eye irritation. It may also be harmful if inhaled and may cause respiratory irritation.

Future Directions

Benzofuran derivatives, including Octahydro-1-benzofuran-5-amine, are a focus of ongoing research due to their wide range of biological activities. They are being explored as potential antimicrobial agents, and their unique structural features make them a promising area for drug discovery.